Cas no 871909-05-6 ([(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate
• CAS No: 871909-05-6
• MF: C₂₂H₂₈N₄O₄
• MW: 412.482125282288
• CID: 5818664
• PubChem ID: 7836675
• Update Time: 2025-07-13

[(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033730278
• EN300-26686182
• Z20102248
• [(1-cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate
• 871909-05-6
• HMS1736N04
• [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate

• Inchi： 1S/C22H28N4O4/c23-16-22(11-5-2-6-12-22)25-19(27)15-30-20(28)17-9-13-26(14-10-17)21(29)24-18-7-3-1-4-8-18/h1,3-4,7-8,17H,2,5-6,9-15H2,(H,24,29)(H,25,27)
• InChI Key： VDLKEGABRIYNGV-UHFFFAOYSA-N
• SMILES： O(CC(NC1(C#N)CCCCC1)=O)C(C1CCN(C(NC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 412.21105539g/mol
• Monoisotopic Mass: 412.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate

Comprehensive Overview of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate (CAS No. 871909-05-6)

The compound [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate (CAS No. 871909-05-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both cyanocyclohexyl and phenylcarbamoyl moieties, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key reasons for the growing attention toward [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate is its role as a potential intermediate in the synthesis of novel therapeutics. The presence of the piperidine-4-carboxylate group is particularly noteworthy, as this scaffold is commonly found in FDA-approved drugs for conditions such as hypertension, pain management, and psychiatric disorders. Recent studies have also highlighted its relevance in the development of small-molecule inhibitors, a hot topic in oncology and immunology research.

In the context of current trends, the demand for highly selective and low-toxicity compounds has surged, driven by advancements in personalized medicine. CAS No. 871909-05-6 aligns with this trend due to its modular design, which allows for structural modifications to enhance bioavailability and reduce off-target effects. This adaptability makes it a valuable candidate for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists and pharmacologists.

Another area of interest is the compound's potential application in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug development. PROTACs leverage bifunctional molecules to degrade disease-causing proteins, and the phenylcarbamoyl and cyanocyclohexyl groups in 871909-05-6 could serve as anchoring points for such designs. This connection to cutting-edge research enhances its appeal to both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of [(1-Cyanocyclohexyl)carbamoyl]methyl 1-(phenylcarbamoyl)piperidine-4-carboxylate involves multi-step organic reactions, including amide couplings and esterifications. Optimizing these processes is critical for scalability, a common challenge discussed in forums and publications. The compound's carbamate and carboxylate functionalities also make it a candidate for green chemistry approaches, aligning with the industry's push toward sustainable practices.

In summary, CAS No. 871909-05-6 represents a versatile and promising compound with broad applications in drug discovery and biochemical research. Its relevance to contemporary topics like PROTACs, SAR studies, and green chemistry ensures its continued importance in scientific discourse. As research progresses, this molecule may unlock new therapeutic avenues, addressing unmet medical needs and advancing the field of precision medicine.